Cas no 56307-12-1 (N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine))

N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine) structure
56307-12-1 structure
Product Name:N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine)
CAS No:56307-12-1
MF:C7H12N8
MW:208.22377872467
CID:2832146
PubChem ID:15276787
Update Time:2025-04-21

N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine) Chemical and Physical Properties

Names and Identifiers

    • DTXSID20570896
    • 56307-12-1
    • N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine)
    • SCHEMBL8755597
    • Inchi: 1S/C7H12N8/c8-4-14-6(10)12-2-1-3-13-7(11)15-5-9/h1-3H2,(H3,10,12,14)(H3,11,13,15)
    • InChI Key: OXQQUUBVLXHVCA-UHFFFAOYSA-N
    • SMILES: N(=C(/N)\NC#N)/CCC/N=C(\N)/NC#N

Computed Properties

  • Exact Mass: 208.11849242Da
  • Monoisotopic Mass: 208.11849242Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 148Ų

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